Cas no 193006-40-5 (1H-Tetrazole-1-aceticacid, a-methylene-, methyl ester)

• Product Name: 1H-Tetrazole-1-aceticacid, a-methylene-, methyl ester
• CAS No: 193006-40-5
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 116286
• PubChem ID: 45082096
• Update Time: 2025-04-18

1H-Tetrazole-1-aceticacid, a-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-1-aceticacid, a-methylene-, methyl ester
• methyl 2-(1H-tetrazol-1-yl)acrylate
• methyl 2-(tetrazol-1-yl)prop-2-enoate
• 1H-Tetrazole-1-aceticacid,alpha-methylene-,methylester(9CI)
• FT-0707140
• DTXSID80665090
• Methyl 2-(1H-tetrazol-1-yl)prop-2-enoate
• 193006-40-5

• Inchi： 1S/C5H6N4O2/c1-4(5(10)11-2)9-3-6-7-8-9/h3H,1H2,2H3
• InChI Key： VGXWRYZWTCAKBT-UHFFFAOYSA-N
• SMILES： O(C)C(C(=C)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 154.049
• Monoisotopic Mass: 154.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9A^2
• XLogP3: 0.2